3,6-Dichloropyrazine-2-carboxylic acid
Overview
Description
3,6-Dichloropyrazine-2-carboxylic acid is a chemical compound with the CAS number 356783-15-8 .
Synthesis Analysis
The synthesis of this compound can be achieved via the 3,6-dichloropyrazine-2-carbonitrile intermediate obtained from 3-aminopyrazine-2-carboxylic acid .Molecular Structure Analysis
The molecular weight of this compound is 192.99 . Its IUPAC name is 3,6-dichloro-2-pyrazinecarboxylic acid and its InChI code is 1S/C5H2Cl2N2O2/c6-2-1-8-4 (7)3 (9-2)5 (10)11/h1H, (H,10,11) .Chemical Reactions Analysis
This compound is used in the synthesis of favipiravir . Favipiravir is a wide-spectrum antiviral generic drug that has received large attention during the recent COVID-19 pandemic .Physical And Chemical Properties Analysis
This compound is a solid substance . It should be stored in an inert atmosphere at 2-8C . Carboxylic acids, in general, exhibit strong hydrogen bonding between molecules and are completely miscible with water .Scientific Research Applications
Synthesis and Molecular Engineering
3,6-Dichloropyrazine-2-carboxylic acid has been utilized in the synthesis of novel molecular structures and frameworks. For example, it has been involved in the creation of carboxylic acid functionalized ortho-linked oxacalix[2]benzene[2]pyrazine, which demonstrates interesting properties for self-assembly and metal-directed assembly, highlighting its potential in creating supramolecular polymers and metal-containing complexes (Kong et al., 2012).
Metal-Organic Frameworks (MOFs)
Research has also focused on the development of metal-organic frameworks (MOFs) using derivatives of pyrazine-2-carboxylic acid. These structures exhibit unique properties, such as the ability to form discrete hexadecameric water clusters within a 3D framework, potentially useful for water molecule association studies and applications in catalysis and gas storage (Ghosh & Bharadwaj, 2004).
Safety and Hazards
Mechanism of Action
Mode of Action
It’s known that this compound is used as a key intermediate in the synthesis of various pharmaceuticals , suggesting that it may interact with its targets to induce certain biochemical changes.
Biochemical Pathways
It’s known that this compound is a crucial intermediate in the synthesis of various drugs , implying that it may influence several biochemical pathways.
Result of Action
As a key intermediate in drug synthesis , it’s likely that its effects are largely dependent on the final pharmaceutical compound it contributes to.
properties
IUPAC Name |
3,6-dichloropyrazine-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2Cl2N2O2/c6-2-1-8-4(7)3(9-2)5(10)11/h1H,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKDYBIZSSBHQLV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(C(=N1)Cl)C(=O)O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2Cl2N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80627390 | |
Record name | 3,6-Dichloropyrazine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80627390 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
356783-15-8 | |
Record name | 3,6-Dichloropyrazine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80627390 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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